Cas no 2138062-26-5 (7-(4-Propylphenyl)azepan-2-one)

• Product Name: 7-(4-Propylphenyl)azepan-2-one
• CAS No: 2138062-26-5
• MF: C₁₅H₂₁NO
• MW: 231.333344221115
• CID: 6349585
• PubChem ID: 165492301
• Update Time: 2025-05-20

7-(4-Propylphenyl)azepan-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-1153207
• 7-(4-propylphenyl)azepan-2-one
• 2138062-26-5
• 7-(4-Propylphenyl)azepan-2-one

• Inchi： 1S/C15H21NO/c1-2-5-12-8-10-13(11-9-12)14-6-3-4-7-15(17)16-14/h8-11,14H,2-7H2,1H3,(H,16,17)
• InChI Key： VFUFDNBEBIUQDP-UHFFFAOYSA-N
• SMILES： O=C1CCCCC(C2C=CC(CCC)=CC=2)N1

Computed Properties

• Exact Mass: 231.162314293g/mol
• Monoisotopic Mass: 231.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.1Ų

Additional information on 7-(4-Propylphenyl)azepan-2-one

Introduction to 7-(4-Propylphenyl)azepan-2-one (CAS No. 2138062-26-5)

7-(4-Propylphenyl)azepan-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 2138062-26-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic ketone exhibits a unique structural framework that has garnered interest for its potential applications in drug discovery and molecular pharmacology. The compound’s core structure consists of an azepane ring system fused with a propylphenyl substituent, which together contributes to its distinct chemical and pharmacological properties.

The synthesis and characterization of 7-(4-Propylphenyl)azepan-2-one have been subjects of extensive investigation due to its structural similarity to known bioactive molecules. The presence of the azepane ring, a seven-membered lactam derivative, is particularly noteworthy as it is often associated with compounds exhibiting neurological and central nervous system (CNS) effects. This structural motif is found in several FDA-approved drugs, suggesting that 7-(4-Propylphenyl)azepan-2-one may possess analogous pharmacological activities.

In recent years, there has been growing interest in exploring novel scaffolds for CNS-targeting agents. The propylphenyl group attached to the azepane ring introduces additional conformational flexibility, which can modulate the compound’s binding affinity and selectivity. This feature makes 7-(4-Propylphenyl)azepan-2-one a promising candidate for further development in therapeutic areas such as anxiety disorders, cognitive enhancement, and neurodegenerative diseases.

Advances in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of 7-(4-Propylphenyl)azepan-2-one with biological targets. Studies indicate that this compound may interact with serotonin receptors, particularly 5-HT1A and 5-HT2A subtypes, which are critical in mediating mood and cognitive functions. Such interactions are consistent with its putative role as an anxiolytic or nootropic agent.

The pharmacokinetic profile of 7-(4-Propylphenyl)azepan-2-one is another area of active research. Preliminary data suggest that the compound exhibits moderate solubility in both aqueous and lipid environments, which could facilitate its absorption and distribution across biological membranes. Additionally, its metabolic stability appears to be favorable for systemic administration, although further studies are required to fully elucidate its pharmacokinetic behavior.

Recent experimental studies have begun to explore the behavioral effects of 7-(4-Propylphenyl)azepan-2-one in animal models. Initial findings demonstrate that the compound can modulate locomotor activity and anxiety-like behaviors in rodents, suggesting potential therapeutic utility. These results align with the hypothesis that 7-(4-Propylphenyl)azepan-2-one may act as a positive allosteric modulator of serotonin receptors, thereby enhancing neurotransmitter signaling without causing excessive side effects.

The synthesis of 7-(4-Propylphenyl)azepan-2-one involves multi-step organic transformations, including cyclization reactions and functional group interconversions. The development of efficient synthetic routes is crucial for both academic research and industrial-scale production. Researchers have employed various strategies, such as transition-metal-catalyzed reactions and asymmetric synthesis techniques, to optimize the yield and purity of this compound.

In conclusion, 7-(4-Propylphenyl)azepan-2-one (CAS No. 2138062-26-5) represents a fascinating molecule with potential applications in pharmaceutical development. Its unique structural features, combined with preliminary pharmacological evidence, position it as a valuable scaffold for further investigation. As research progresses, additional insights into its mechanism of action and therapeutic efficacy will likely emerge, paving the way for novel treatments targeting neurological disorders.